1-Benzoyl-4-(4-ethoxybenzyl)piperazine
Overview
Description
1-Benzoyl-4-(4-ethoxybenzyl)piperazine is a synthetic compound used in scientific research for its potential therapeutic properties. This compound is a piperazine derivative and is also known as 4-EtO-BZP. It has been studied for its ability to act as a dopamine receptor agonist.
Mechanism of Action
The mechanism of action of 1-Benzoyl-4-(4-ethoxybenzyl)piperazine involves its ability to bind to and activate dopamine receptors in the brain. This activation leads to an increase in dopamine levels, which may help to alleviate the symptoms of Parkinson's disease.
Biochemical and Physiological Effects:
1-Benzoyl-4-(4-ethoxybenzyl)piperazine has been found to increase dopamine levels in the brain, which may help to alleviate the symptoms of Parkinson's disease. It has also been found to have an effect on the release of other neurotransmitters such as serotonin and norepinephrine.
Advantages and Limitations for Lab Experiments
The advantages of using 1-Benzoyl-4-(4-ethoxybenzyl)piperazine in lab experiments include its ability to act as a dopamine receptor agonist, which may help to elucidate the role of dopamine in various physiological processes. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
For research on 1-Benzoyl-4-(4-ethoxybenzyl)piperazine include further studies on its potential therapeutic properties, particularly in the treatment of Parkinson's disease. Other potential applications for this compound may include its use as a research tool to study the role of dopamine in various physiological processes. Additionally, further studies are needed to determine the safety and efficacy of this compound.
Synthesis Methods
The synthesis of 1-Benzoyl-4-(4-ethoxybenzyl)piperazine involves the reaction of piperazine with benzoyl chloride in the presence of a base such as sodium carbonate. The resulting compound is then reacted with 4-ethoxybenzyl chloride in the presence of a base such as potassium carbonate to yield the final product.
Scientific Research Applications
1-Benzoyl-4-(4-ethoxybenzyl)piperazine has been studied for its potential therapeutic properties, particularly in the treatment of Parkinson's disease. It has been found to act as a dopamine receptor agonist, which may help to alleviate the symptoms of Parkinson's disease.
properties
Product Name |
1-Benzoyl-4-(4-ethoxybenzyl)piperazine |
|---|---|
Molecular Formula |
C20H24N2O2 |
Molecular Weight |
324.4 g/mol |
IUPAC Name |
[4-[(4-ethoxyphenyl)methyl]piperazin-1-yl]-phenylmethanone |
InChI |
InChI=1S/C20H24N2O2/c1-2-24-19-10-8-17(9-11-19)16-21-12-14-22(15-13-21)20(23)18-6-4-3-5-7-18/h3-11H,2,12-16H2,1H3 |
InChI Key |
OSQYRKVXBIZITL-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=CC=C3 |
Canonical SMILES |
CCOC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(4-methoxy-phenyl)-methanone](/img/structure/B248364.png)
![[4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone](/img/structure/B248366.png)
![1-[(4-Chlorophenoxy)acetyl]-4-(2-thienylcarbonyl)piperazine](/img/structure/B248368.png)
![1-[4-(Biphenyl-4-ylcarbonyl)piperazin-1-yl]-2-(4-chlorophenoxy)ethanone](/img/structure/B248369.png)
![(2-Methoxy-phenyl)-[4-(toluene-4-sulfonyl)-piperazin-1-yl]-methanone](/img/structure/B248374.png)
![[4-(3,5-Dimethoxy-benzoyl)-piperazin-1-yl]-(2-methoxy-phenyl)-methanone](/img/structure/B248380.png)
![1-[(4-Chlorophenyl)sulfonyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine](/img/structure/B248381.png)
![1-[(4-Chlorophenoxy)acetyl]-4-(3,5-dimethoxybenzoyl)piperazine](/img/structure/B248382.png)
![[4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(2,3-dimethoxy-phenyl)-methanone](/img/structure/B248385.png)
![1-(2,3-Dimethoxybenzoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine](/img/structure/B248386.png)